Cas no 856849-81-5 (2-(2-azidoethyl)pyridine)

• Product Name: 2-(2-azidoethyl)pyridine
• CAS No: 856849-81-5
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD14652849
• CID: 1840504
• PubChem ID: 59667427
• Update Time: 2025-10-25

2-(2-azidoethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(2-azidoethyl)-
• 2-(2-azidoethyl)pyridine
• AKOS010632327
• CHEMBL3236144
• 856849-81-5
• EN300-244583

• MDL： MFCD14652849
• Inchi： 1S/C7H8N4/c8-11-10-6-4-7-3-1-2-5-9-7/h1-3,5H,4,6H2
• InChI Key： MLJGQLXCBSJIIO-UHFFFAOYSA-N
• SMILES： N1C=CC=CC=1CCN=[N+]=[N-]

Computed Properties

• Exact Mass: 148.074896272g/mol
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 27.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-(2-azidoethyl)pyridine

Comprehensive Overview of 2-(2-Azidoethyl)pyridine (CAS No. 856849-81-5): Properties, Applications, and Innovations

2-(2-Azidoethyl)pyridine (CAS No. 856849-81-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and broad applicability in various scientific fields. This compound, characterized by its azido functional group and pyridine ring, serves as a critical intermediate in organic synthesis, material science, and pharmaceutical research. Its molecular structure, combining a reactive azide moiety with an aromatic pyridine backbone, enables diverse chemical transformations, making it a valuable tool for researchers.

The growing interest in click chemistry and bioorthogonal reactions has further elevated the importance of 2-(2-azidoethyl)pyridine. These reactions, which allow for selective and efficient coupling of molecules under mild conditions, are widely used in drug discovery, bioconjugation, and polymer chemistry. The compound's azido group is particularly useful in Cu(I)-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This reactivity has made it a staple in laboratories focusing on biomaterial engineering and targeted drug delivery systems.

From a structural perspective, 2-(2-azidoethyl)pyridine features a pyridine ring attached to an ethyl chain terminating in an azido group. This configuration imparts both hydrophilicity and reactivity, allowing the compound to participate in a wide range of chemical reactions. Its stability under ambient conditions, coupled with its compatibility with aqueous and organic solvents, makes it a practical choice for synthetic applications. Researchers often exploit its azide functionality to introduce nitrogen-rich motifs into larger molecular frameworks, a strategy commonly employed in the design of ligands and catalysts.

In the realm of material science, 2-(2-azidoethyl)pyridine has found utility in the development of functionalized polymers and smart materials. By incorporating this compound into polymer backbones or side chains, scientists can create materials with tailored properties, such as enhanced adhesion, self-healing capabilities, or responsiveness to external stimuli. The compound's ability to undergo photo-crosslinking has also been leveraged in the fabrication of 3D-printed scaffolds for tissue engineering, a hot topic in regenerative medicine.

The pharmaceutical industry has also taken note of 2-(2-azidoethyl)pyridine's potential. Its pyridine moiety is a common pharmacophore found in many bioactive molecules, while its azido group offers a convenient handle for further derivatization. This dual functionality makes it an attractive building block for the synthesis of drug candidates, particularly those targeting central nervous system (CNS) disorders and infectious diseases. Recent studies have explored its use in the development of proteolysis-targeting chimeras (PROTACs), a cutting-edge technology in drug discovery.

Environmental and safety considerations are paramount when working with 2-(2-azidoethyl)pyridine. While the compound is not classified as hazardous under standard laboratory conditions, proper handling protocols should be followed due to the potential reactivity of its azido group. Researchers are increasingly focusing on green chemistry approaches to minimize waste and improve the sustainability of synthetic processes involving this compound. This aligns with the broader scientific community's emphasis on eco-friendly synthesis and renewable feedstocks.

Looking ahead, the future of 2-(2-azidoethyl)pyridine appears promising, with ongoing research exploring its applications in nanotechnology, bioimaging, and catalysis. Its compatibility with high-throughput screening methods and combinatorial chemistry techniques positions it as a key player in the discovery of novel materials and therapeutics. As the demand for multifunctional compounds continues to grow, 2-(2-azidoethyl)pyridine is poised to remain at the forefront of chemical innovation.

In conclusion, 2-(2-azidoethyl)pyridine (CAS No. 856849-81-5) represents a fascinating intersection of chemistry, materials science, and biomedical research. Its unique structural features and versatile reactivity make it an indispensable tool for scientists across multiple disciplines. Whether in the development of advanced materials, the synthesis of bioactive molecules, or the exploration of new chemical reactions, this compound continues to demonstrate its value as a building block for innovation.